2-(Cyclopentylthio)-1-(4-(5-isopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)ethanone

• IUPAC Name: 2-cyclopentylsulfanyl-1-[4-(5-propan-2-yl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]ethanone
• InChI: InChI=1S/C17H27N3O2S/c1-12(2)16-18-19-17(22-16)13-7-9-20(10-8-13)15(21)11-23-14-5-3-4-6-14/h12-14H,3-11H2,1-2H3
• InChI Key: ZDBPIHRTOCVNJS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN=C(O1)C2CCN(CC2)C(=O)CSC3CCCC3
• Molecular Formula: C17H27N3O2S
• Molecular Weight: 337.5 g/mol

Description

2-(Cyclopentylthio)-1-(4-(5-isopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C17H27N3O2S and its molecular weight is 337.48. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Research has demonstrated the potential of compounds related to "2-(Cyclopentylthio)-1-(4-(5-isopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)ethanone" in antimicrobial applications. For instance, the synthesis and study of 1,3,4-oxadiazole bearing compounds have highlighted their promising antimicrobial properties. The cyclization of hydrazide acid groups into 1,3,4-oxadiazole nuclei has been found to enhance antimicrobial activity, indicating the potential use of these compounds in developing new antimicrobial agents (Khalid et al., 2016).

Anticancer Activity

Compounds synthesized from structures similar to "2-(Cyclopentylthio)-1-(4-(5-isopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)ethanone" have been evaluated for their potential anticancer activities. A specific focus has been on the synthesis of new oxadiazoles derived from phenylpropionohydrazides, which have shown promising results in anti-bacterial and anti-fungal applications, suggesting a pathway for exploring anticancer properties as well (Fuloria et al., 2009).

Metabolic Studies

The metabolism of related compounds, such as 5-Isopropyl-6-(5-methyl-1,3,4-oxadiazol-2-yl)-N-(2-methyl-1H-pyrrolo[2,3-b]pyridin-5-yl)pyrrolo[2,1-f][1,2,4]triazin-4-amine (BMS-645737), has been studied, revealing complex biotransformation pathways involving both oxidation and conjugation reactions. Such studies are crucial for understanding the pharmacokinetics and potential therapeutic applications of these compounds (Johnson et al., 2008).

Synthesis and Characterization

The synthesis and characterization of compounds containing 1,3,4-oxadiazol moieties have been extensively studied, highlighting their versatility and potential in various scientific research areas. These compounds have been synthesized and characterized using a variety of techniques, including IR, NMR, MS spectroscopy, and elemental analysis, demonstrating their utility in developing new materials with potential biological and chemical applications (Salimon et al., 2011).